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Compound of Interest

Compound Name: 2,6-Difluorotoluene

Cat. No.: B1296929

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,6-
Difluorotoluene, a versatile aromatic compound utilized in the synthesis of pharmaceuticals,
agrochemicals, and advanced materials.[1] Its unique fluorinated structure enhances reactivity
and stability, making it a valuable intermediate in drug development and chemical synthesis.[1]
Adherence to strict safety protocols is paramount when working with this chemical to mitigate
potential hazards.

Hazard Identification and Classification

2,6-Difluorotoluene is classified as a highly flammable liquid and vapor.[2][3][4] It is crucial to
be aware of its hazard classifications to ensure appropriate handling and storage.
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Hazard Classification Category Hazard Statement
o H225: Highly flammable liquid
Flammable liquids Category 2
and vapour[3][4][5]
Skin irritation Category 2 Causes skin irritation[6]
Eye irritation Category 2A Causes serious eye irritation[6]
Specific target organ toxicity — May cause respiratory
. Category 3 o
single exposure irritation[3][6]
Hazardous to the aquatic o
Category 3 H402: Harmful to aquatic life[3]

environment, acute hazard

Signal Word: Danger[2][3]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2,6-Difluorotoluene is

essential for its safe handling and use in experimental settings.
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Property Value Reference
Molecular Formula C7HeF2 [11[7]
Molecular Weight 128.12 g/mol [11[7]
Appearance .Cok.)rless to light yellow clear o
liquid

Boiling Point 112 °C at 740 mmHg [1][7]
Melting Point -49 °C [8]

Flash Point 9 °C/48.2 °F (closed cup) [2]

Density 1.129 g/mL at 25 °C [7]
Refractive Index n20/D 1.453 [7]

Soluble in organic solvents
Solubility such as ethanol, ether, and [8]

chloroform; insoluble in water.

Vapor Density 4.42 [2]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and
accidents.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[9]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[2][3][4]
e Use only non-sparking tools and explosion-proof equipment.[2][3][4]

o Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.[2][3][4]
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Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[2][3]

Avoid breathing vapors or mists.[3]

Do not ingest. If swallowed, seek immediate medical assistance.[2]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep in a designated flammables area.[2]

Store locked up.[3]

Keep away from oxidizing agents.[2]
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Caption: A general workflow for the safe handling of 2,6-Difluorotoluene.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent skin, eye, and respiratory exposure.

o Eye/Face Protection: Wear chemical safety goggles or a face shield where splashing is
possible.[2][10]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
Flame-retardant antistatic protective clothing is recommended.[3]

» Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory
protective device. A dust mask type N95 (US) may be appropriate in some situations.[11] For
situations with a potential for high vapor concentrations, a self-contained breathing
apparatus (SCBA) should be used.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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